1-(4-Cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(4-cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C24H29N5/c1-3-19-17(2)20(16-25)23-26-21-10-6-7-11-22(21)29(23)24(19)28-14-12-27(13-15-28)18-8-4-5-9-18/h6-7,10-11,18H,3-5,8-9,12-15H2,1-2H3
• InChI Key: RHBXGKIFHHTJJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C5CCCC5
• Molecular Formula: C24H29N5
• Molecular Weight: 387.5 g/mol

Description

Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds consists of a benzene ring fused to an imidazole ring. They are an important class of compounds with a wide range of applications in medicinal chemistry. Piperazines, on the other hand, are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

Benzimidazoles can be synthesized through the reaction of o-phenylenediamine with carboxylic acids. The reaction proceeds through the formation of a cyclic intermediate, which then undergoes rearrangement to form the benzimidazole. Piperazines can be synthesized from the reaction of a secondary amine with a suitable dihalide.

Molecular Structure Analysis

Benzimidazoles consist of a fused ring structure composed of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom. Piperazines, on the other hand, contain a six-membered ring with two nitrogen atoms at opposite positions.

Chemical Reactions Analysis

Benzimidazoles can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation, among others. Piperazines can also undergo a variety of reactions, including alkylation and acylation.

Scientific Research Applications

Synthesis and Chemical Properties

1-(4-Cyclopentylpiperazin-1-yl)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a compound that falls within the realm of complex organic synthesis and chemical investigation. Its synthesis involves multi-step reactions, often starting from simpler benzimidazole derivatives or related heterocyclic compounds. For instance, a study detailed the synthesis of similar benzimidazole derivatives, showcasing their potential as building blocks for more complex molecules through acylation and reduction processes, leading to derivatives with potential biological activities (Denisenko et al., 2011). Another example involves the synthesis of pyrazolopyrimidines derivatives, indicating the versatility of nitrogen-containing heterocycles in medicinal chemistry and the exploration of their pharmacological properties (Rahmouni et al., 2016).

Antimicrobial and Antifungal Activities

Compounds structurally related to this compound have been evaluated for their antimicrobial and antifungal activities. For instance, novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene derivatives exhibited significant antimicrobial properties, underscoring the potential of such compounds in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020). Similarly, α-alkoxyimino-(1H-benzimidazol-2-yl)acetonitriles containing piperazine moiety were synthesized and shown to have higher antifungal activity compared to carbendazim, a standard antifungal agent, against certain fungi (Jin et al., 2015).

Anticancer Activity

Several studies have explored the anticancer potential of compounds similar to this compound. Benzimidazole-pyrimidine conjugates, for instance, were synthesized and evaluated for their in vitro cytotoxic activity against various cancer cell lines, demonstrating marked potency and highlighting the therapeutic potential of such structures in oncology (Abdel-Mohsen et al., 2010).

Mechanism of Action

The mechanism of action of benzimidazoles and piperazines can vary widely depending on the specific compound and its biological target. Some benzimidazoles, for example, have been found to exhibit antimicrobial, anticancer, and antiviral activities.

Safety and Hazards

The safety and hazards associated with benzimidazoles and piperazines can vary widely depending on the specific compound. Some benzimidazoles, for example, can be harmful if swallowed and can cause severe skin burns and eye damage.

Future Directions

The future directions for research into benzimidazoles and piperazines are likely to involve the development of new synthetic methods and the exploration of new biological activities. These compounds have a wide range of potential applications in medicinal chemistry, and ongoing research is likely to continue to uncover new uses for these versatile compounds.